4-bromo-N-(2-ethylphenyl)benzamide

• Molecular Formula: C15H14BrNO
• Molecular Weight: 304.18 g/mol
• IUPAC Name: 4-bromo-N-(2-ethylphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO/c1-2-11-5-3-4-6-14(11)17-15(18)12-7-9-13(16)10-8-12/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: UBLHTDUQXAYQMA-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)Br

Description

4-Bromo-N-(2-ethylphenyl)benzamide is a benzamide derivative characterized by a bromine substituent at the para position of the benzoyl group and an N-linked 2-ethylphenyl moiety. Benzamide derivatives are widely studied for their biological activities, including kinase inhibition (e.g., FGFR1 in ) and structural versatility in crystallography ().

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: Electron-withdrawing groups (e.g., nitro in ) may reduce solubility compared to electron-donating groups (e.g., methoxy in ).
• Synthetic Routes : Most analogs are synthesized via nucleophilic acyl substitution between 4-bromobenzoyl chloride and substituted anilines. Solvent choice (e.g., acetonitrile in vs. DMSO in ) influences reaction efficiency and crystal quality .

Spectroscopic and Physicochemical Comparisons

Table 2: Spectral Data for Selected Compounds

Compound Name	¹³C NMR (δ, ppm)	FT-IR Peaks (cm⁻¹)
4-Bromo-N-(3,5-dimethoxyphenyl)benzamide (A9)	175.66 (C=O), 55.60 (OCH₃)	Not reported
4-Bromo-N-(3,5-dimethoxyphenyl)-2-(3-methylphenylamido)benzamide (B11)	167.04 (C=O), 146.16 (aromatic)	Not reported
Benzoylthiourea Derivatives (e.g., 4-bromo-N-(dimethylcarbamothioyl)benzamide)	Not reported	C=O (~1650), C=S (~1250), N-H (~3300)

Key Observations :

• The ¹³C NMR signal for the carbonyl group (C=O) in benzamides appears near 165–175 ppm, consistent across derivatives . Thiourea analogs exhibit distinct C=S stretches (~1250 cm⁻¹) and broader N-H regions (~3300 cm⁻¹) .